Cas no 6281-23-8 (3-(5-Nitro-2-furyl)acrylic acid)

• Product Name: 3-(5-Nitro-2-furyl)acrylic acid
• CAS No: 6281-23-8
• MF: C₇H₅NO₅
• MW: 183.118302106857
• MDL: MFCD00143078
• CID: 46563
• PubChem ID: 87573873
• Update Time: 2025-08-05

3-(5-Nitro-2-furyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Nitrofuran-2-yl)acrylic acid
• (2E)-3-(5-Nitro-2-furyl)acrylic acid
• 3-(5-Nitro-2-furyl)acrylic Acid
• β-(5-Nitro-2-furyl)acrylic acid
• 3-(5-Nitro-2-furanyl)-2-propenoic acid
• 5-Nitrofuranacrylic acid
• 5-Nitro-2-furanacrylic acid
• 5-Nfa
• Nitrofurylacrylamide
• Nitrofurylacrylic acid
• 5-Nitrofurylacrylic acid
• Acidum nitrofurylacrylicum
• 5-Nitro-2-furyl acrylic acid
• NSC6460
• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-
• (2E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid
• AV0VIF286D
• 5-nitro-2-furylacrylic acid
• 5-Nitro-2-furylakrylova kyselina [Czech]
• ML
• NSC-6460
• CS-0205748
• cid_702695
• EINECS 228-488-2
• SMR000313502
• BDBM96257
• (E)-3-(5-nitro-2-furanyl)-2-propenoic acid
• 1-(5-NO2-2-furyl)-2-(COOH)ethylene
• EN300-14614
• 5-Nitrofurylacrylic acid, (E)-
• NSC 6460
• (E)-3-(5-Nitrofuran-2-yl)acrylic acid
• NITRO-2-FURYLACRYLIC ACID, 5-
• MLS000682099
• E-3-(5-nitro-2-furyl)propenoic acid
• 5-Nitro-2-furylakrylova kyselina
• MFCD00143078
• AS-61386
• Q27274132
• N0551
• F0908-3929
• 2-FURANACRYLIC ACID, 5-NITRO-
• UNII-AV0VIF286D
• SR-01000529111
• Z2942851683
• CHEMBL1362047
• 6281-23-8
• SR-01000529111-1
• (E)-3-(5-nitro-2-furyl)prop-2-enoic acid
• NS00043815
• (E)-3-(5-nitrofuran-2-yl)prop-2-enoic acid
• CCRIS 5633
• SCHEMBL2862808
• LWOWNIPZHGWKNR-DUXPYHPUSA-N
• trans-5-nitro-2-furanacrylic acid
• (E)-3-(5-Nitrofuran-2-yl)acrylicacid
• 15341-58-9
• (E)-3-(5-nitro-2-furyl)prop-2-enoic acid;3-(5-Nitrofuran-2-yl)acrylic acid
• 3-(5-NITROFURAN-2-YL)-2-PROPENOIC ACID
• 2-Furanacrylic acid, 5-nitro-, (E)-
• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, (E)-
• 2-Propenoic acid, 3-(5-nitro-2-furanyl)-, (2E)-
• 3-(5-NITRO-2-FURANYL)ACRYLIC ACID
• AKOS005429227
• .BETA.-(5-NITRO-2-FURYL)ACRYLIC ACID
• HMS2656A14
• AKOS000263782
• 2-Propenoic acid,3-(5-nitro-2-furanyl)-
• (E)-3-(5-nitro-2-furyl)acrylic acid
• 5-Nitrofuran-2-acrylic acid, 95%
• AKOS037478447
• DTXSID10879047
• NCGC00245897-01
• A834010
• trans-beta-(5-Nitro-2-furyl)acrylic acid
• STK297803
• 3-(5-Nitro-2-furyl)acrylic acid

• MDL： MFCD00143078
• Inchi： 1S/C7H5NO5/c9-7(10)4-2-5-1-3-6(13-5)8(11)12/h1-4H,(H,9,10)/b4-2+
• InChI Key： LWOWNIPZHGWKNR-DUXPYHPUSA-N
• SMILES： O1C(=CC=C1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.01700
• Monoisotopic Mass: 183.016772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.3

Experimental Properties

• Color/Form: Light yellow crystals or powder.
• Density: 1.6074 (rough estimate)
• Melting Point: 238-240 °C
• Boiling Point: 316.77°C (rough estimate)
• Flash Point: 164.8±25.1 °C
• Refractive Index: 1.6280 (estimate)
• PSA: 96.26000
• LogP: 1.80880
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(5-Nitro-2-furyl)acrylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• RTECS：LT8566000
• Hazardous Material Identification：
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on 3-(5-Nitro-2-furyl)acrylic acid

Recent Advances in the Study of 3-(5-Nitro-2-furyl)acrylic acid (CAS: 6281-23-8): A Comprehensive Research Brief

3-(5-Nitro-2-furyl)acrylic acid (CAS: 6281-23-8) is a nitro-furan derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and antimicrobial research. This research brief aims to provide a comprehensive overview of the latest studies on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the unique chemical properties of 3-(5-Nitro-2-furyl)acrylic acid, particularly its role as a precursor in the synthesis of more complex bioactive molecules. The compound's nitro-furan moiety is known to exhibit significant antimicrobial and anticancer activities, making it a valuable scaffold for drug discovery. Researchers have employed advanced synthetic techniques, such as microwave-assisted synthesis and green chemistry approaches, to optimize the production of this compound, thereby enhancing its yield and purity for further biological evaluations.

In terms of biological activity, 3-(5-Nitro-2-furyl)acrylic acid has demonstrated promising results in vitro against a range of bacterial and fungal pathogens. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory effects against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings suggest that 3-(5-Nitro-2-furyl)acrylic acid could serve as a lead compound for the development of novel antibiotics, addressing the growing concern of antimicrobial resistance.

Beyond its antimicrobial properties, recent research has also explored the anticancer potential of 3-(5-Nitro-2-furyl)acrylic acid. A study conducted by a team at the National Cancer Institute revealed that this compound induces apoptosis in certain cancer cell lines by modulating key signaling pathways, such as the PI3K/Akt/mTOR axis. These results were further corroborated by in vivo experiments, where the compound showed significant tumor growth inhibition in mouse models. Such findings underscore the compound's potential as a chemotherapeutic agent, warranting further investigation into its mechanism of action and safety profile.

Despite these promising results, challenges remain in the clinical translation of 3-(5-Nitro-2-furyl)acrylic acid. Issues such as bioavailability, toxicity, and pharmacokinetics need to be addressed through systematic preclinical studies. Recent advancements in drug delivery systems, including nanoparticle-based formulations, offer potential solutions to these challenges. For instance, a 2024 study published in Advanced Drug Delivery Reviews demonstrated that encapsulating the compound in biodegradable nanoparticles significantly improved its solubility and targeted delivery to tumor sites, thereby enhancing its therapeutic efficacy while minimizing side effects.

In conclusion, 3-(5-Nitro-2-furyl)acrylic acid (CAS: 6281-23-8) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its broad-spectrum antimicrobial and anticancer activities, coupled with advancements in synthetic and drug delivery technologies, position it as a strong candidate for further drug development. Future research should focus on elucidating its molecular mechanisms, optimizing its pharmacokinetic properties, and conducting rigorous preclinical and clinical trials to fully realize its therapeutic potential.